Cas no 92823-48-8 (Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)-)
92823-48-8 structure
Product Name:Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)-
CAS No:92823-48-8
MF:C9H12NO2S
MW:198.26208114624
CID:2816017
Update Time:2023-08-07
Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)-
- methyl 1-methyl-6-methylsulfanylpyridin-1-ium-3-carboxylate
- 5-(methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium
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- Inchi: 1S/C9H12NO2S/c1-10-6-7(9(11)12-2)4-5-8(10)13-3/h4-6H,1-3H3/q+1
- InChI Key: VOSAVVIZNLMKBW-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(C(=O)OC)=C[N+]=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 1.7
- Topological Polar Surface Area: 55.5
Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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